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Compound of Interest

Compound Name: 2-(2-Nitrophenyl)malondialdehyde

CAS No.: 53868-44-3

Cat. No.: B1302398

Get Quote

Executive Summary: The "Ortho Effect" vs.
Intermolecular Association
In the analysis of nitrophenols, the structural positioning of the nitro group (

) relative to the hydroxyl group (

) dictates a massive divergence in physicochemical and spectroscopic behavior. For
researchers in drug development and environmental monitoring, distinguishing these isomers
is critical.

The central governing principle is hydrogen bonding topology:

2-Nitrophenol (Ortho): Dominated by Intramolecular Hydrogen Bonding (Chelaion).[1] This

creates a planar, non-polar "pseudo-ring" structure, resulting in steam volatility, low water

solubility, and distinct spectral shifts.

4-Nitrophenol (Para): Dominated by Intermolecular Hydrogen Bonding.[1][2] This creates a

lattice network, resulting in high melting points, high water solubility, and significant
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solvatochromism.

3-Nitrophenol (Meta): Lacks the resonance stabilization of the phenolate ion seen in the

ortho/para isomers, serving as a critical baseline for acidity comparisons.

Structural Dynamics & Physical Consequences
The following logic map visualizes how the fundamental H-bonding nature dictates the

observable physical properties of these isomers.
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Figure 1: Causal relationship between hydrogen bonding topology and bulk physical properties.

Comparative Spectroscopic Data
The following table synthesizes experimental data, highlighting the diagnostic signals for each

isomer.
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Feature
2-Nitrophenol
(Ortho)

3-Nitrophenol
(Meta)

4-Nitrophenol
(Para)

Mechanistic
Driver

pKa (Acidity) ~7.23 ~8.40 ~7.15

Resonance vs.

Inductive: 4-NP

is most acidic

due to resonance

stabilization. 2-

NP is slightly

weaker due to H-

bond stabilization

of the neutral

form.

UV-Vis (

Acid)

~275 nm, 350

nm
~270 nm ~317 nm

Conjugation: 4-

NP has the

longest

conjugation path

(Through-

conjugation).

UV-Vis (

Base)
~415 nm (Yellow)

~390 nm (Yellow-

Orange)

~400 nm

(Intense Yellow)

Phenolate

Resonance:

Bathochromic

shift upon

deprotonation

(formation of

quinoid-like

structure).

IR (

Stretch)

~3200 cm⁻¹

(Broad, Weak)

~3300-3400

cm⁻¹

~3300-3600

cm⁻¹ (Strong)

H-Bond Strength:

2-NP's

intramolecular

bond shifts

frequency lower;

4-NP is

concentration

dependent.
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¹H NMR

(Phenolic OH)
10.5 - 11.0 ppm ~9.5 - 10.0 ppm ~10.0 - 11.0 ppm

Deshielding: 2-

NP OH is highly

deshielded by

the nitro group

proximity

(chelation).

¹H NMR

(Aromatic)

4 Distinct Signals

(ABCD)

Complex

Multiplet

Symmetric

AA'BB' Doublets

Symmetry: 4-NP

possesses a

axis of

symmetry; 2-NP

is asymmetric.

Deep Dive: Electronic Spectroscopy (UV-Vis) &
Acidity
The Acidity Anomaly
While both ortho and para isomers benefit from resonance stabilization of the negative charge

on the phenolate ion (via the nitro group), 4-nitrophenol is slightly more acidic (lower pKa) than

2-nitrophenol.

Mechanism: In 2-nitrophenol, the neutral molecule is stabilized by a strong intramolecular

hydrogen bond.[2][3] Removing the proton requires breaking this stable 6-membered chelate

ring, which imposes an energetic penalty.

3-Nitrophenol: Lacks the ability to delocalize the phenoxide negative charge onto the nitro

group (meta position prevents resonance). It relies solely on the inductive effect (

), making it significantly less acidic (pKa ~8.4).

Solvatochromism and pH Indicators
4-Nitrophenol is a classic solvatochromic probe.

Acidic Medium: Exists as neutral phenol.[4] Colorless/Pale Yellow (
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nm).[4]

Basic Medium: Exists as 4-nitrophenolate.[4] The negative charge pushes electron density

into the ring, extending conjugation to the nitro group (Intramolecular Charge Transfer). This

causes a massive bathochromic shift to

nm (Bright Yellow).[4]

Experimental Protocol: Spectrophotometric pKa
Determination
Objective: Determine the pKa of 4-nitrophenol using the Henderson-Hasselbalch equation via

UV-Vis spectroscopy. This protocol ensures self-validation through isosbestic point verification.

[4]

Reagents & Preparation
Stock Solution: Dissolve 4-nitrophenol in a minimal amount of Methanol (to ensure solubility)

and dilute with water to reach

M.

Buffer Series: Prepare 0.1 M phosphate buffers ranging from pH 5.5 to pH 8.5 in 0.5 unit

increments.

Workflow Diagram
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Figure 2: Workflow for spectrophotometric pKa determination.

Step-by-Step Methodology
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Baseline Correction: Blank the spectrophotometer with the specific buffer being used

(without nitrophenol) to eliminate solvent effects.

Spectral Acquisition: Scan each pH sample from 250 nm to 500 nm.

Data Validation (The "Trust" Step): Overlay all spectra. They must intersect at a single

wavelength (the isosbestic point, approx 348 nm for 4-NP). If they do not intersect at a single

point, your concentration is inconsistent or degradation has occurred.[4]

Calculation: Use the linearized Henderson-Hasselbalch relation:

Where:

= Absorbance of sample at 400 nm.[4][5][6]

= Absorbance at pH 5.5 (fully protonated).[4]

= Absorbance at pH 8.5 (fully deprotonated).[4]

Plot

vs pH.[4] The x-intercept is the pKa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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